Cas no 89523-17-1 (2-(cyclopropylmethoxy)aniline)
2-(Cyclopropylmethoxy)aniline is a versatile aromatic amine featuring a cyclopropylmethoxy substituent at the ortho position of the aniline ring. This structural motif imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The cyclopropyl group enhances metabolic stability and influences the compound's reactivity, while the methoxy linker provides flexibility for further functionalization. Its well-defined chemical structure ensures consistent performance in coupling reactions, such as amide or urea formation, and serves as a precursor for heterocyclic compounds. Suitable for research and industrial use, it offers high purity and stability under standard handling conditions.
2-(cyclopropylmethoxy)aniline structure
Product Name:2-(cyclopropylmethoxy)aniline
CAS No:89523-17-1
MF:C10H13NO
MW:163.216322660446
MDL:MFCD08699323
CID:597710
PubChem ID:19626923
Update Time:2025-05-27
2-(cyclopropylmethoxy)aniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2-(cyclopropylmethoxy)-
- 2-(cyclopropylmethoxy)aniline
- SCHEMBL3798519
- F21206
- 89523-17-1
- Z332379354
- DTXSID00599146
- CS-0262894
- EN300-84176
- AKOS000221335
- MFCD08699323
- 2-Cyclopropylmethoxy-phenylamine
- SB76475
- A1-10898
- BB 0261339
- CYXGZZBWPVAYOW-UHFFFAOYSA-N
- 2-(Cyclopropylmethoxy)benzenamine
- DB-191765
-
- MDL: MFCD08699323
- Inchi: 1S/C10H13NO/c11-9-3-1-2-4-10(9)12-7-8-5-6-8/h1-4,8H,5-7,11H2
- InChI Key: CYXGZZBWPVAYOW-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1N)CC1CC1
Computed Properties
- Exact Mass: 163.099714038g/mol
- Monoisotopic Mass: 163.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 35.2Ų
2-(cyclopropylmethoxy)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B427413-10mg |
2-(cyclopropylmethoxy)aniline |
89523-17-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B427413-50mg |
2-(cyclopropylmethoxy)aniline |
89523-17-1 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B427413-100mg |
2-(cyclopropylmethoxy)aniline |
89523-17-1 | 100mg |
$ 230.00 | 2022-06-07 | ||
| abcr | AB543591-250 mg |
2-(Cyclopropylmethoxy)aniline; . |
89523-17-1 | 250MG |
€513.40 | 2023-04-14 | ||
| abcr | AB543591-1 g |
2-(Cyclopropylmethoxy)aniline; . |
89523-17-1 | 1g |
€1,199.60 | 2023-04-14 | ||
| eNovation Chemicals LLC | Y1238383-250mg |
Benzenamine, 2-(cyclopropylmethoxy)- |
89523-17-1 | 95% | 250mg |
$560 | 2024-06-07 | |
| Matrix Scientific | 184993-5g |
2-(Cyclopropylmethoxy)aniline, 95% |
89523-17-1 | 95% | 5g |
$1403.00 | 2023-09-11 | |
| Enamine | EN300-84176-0.05g |
2-(cyclopropylmethoxy)aniline |
89523-17-1 | 95.0% | 0.05g |
$169.0 | 2025-03-21 | |
| Enamine | EN300-84176-0.1g |
2-(cyclopropylmethoxy)aniline |
89523-17-1 | 95.0% | 0.1g |
$251.0 | 2025-03-21 | |
| Enamine | EN300-84176-0.25g |
2-(cyclopropylmethoxy)aniline |
89523-17-1 | 95.0% | 0.25g |
$359.0 | 2025-03-21 |
2-(cyclopropylmethoxy)aniline Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
89523-17-1 (2-(cyclopropylmethoxy)aniline) Related Products
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- 136-76-5(Benzenamine,2,5-dibutoxy-)
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